4-((4-chloro-2,5-dimethoxyphenyl)amino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

Specification

• CAS No.: 1251566-09-2
• Molecular Formula: C22H25ClN4O3
• Molecular Weight: 428.92
• IUPAC Name: 4-(4-chloro-2,5-dimethoxyanilino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide
• Standard InChI: InChI=1S/C22H25ClN4O3/c1-6-27(7-2)22(28)15-12-24-21-14(9-8-13(3)25-21)20(15)26-17-11-18(29-4)16(23)10-19(17)30-5/h8-12H,6-7H2,1-5H3,(H,24,25,26)
• Standard InChI Key: OXRUYWRCYFTIEC-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CN=C2C(=C1NC3=CC(=C(C=C3OC)Cl)OC)C=CC(=N2)C

Introduction

The compound 4-((4-chloro-2,5-dimethoxyphenyl)amino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide is a complex organic molecule with a molecular formula of C22H25ClN4O3 and a molecular weight of 428.9 g/mol. This compound belongs to the class of naphthyridine derivatives, which are known for their diverse biological activities, including antimicrobial, anticancer, and neurological effects.

Synthesis and Preparation

The synthesis of this compound typically involves several steps, including the preparation of the 4-chloro-2,5-dimethoxyaniline intermediate. This intermediate can be synthesized through the catalytic reduction of 4-chloro-2,5-dimethoxynitrobenzene using a sulfited platinum-on-carbon catalyst in an aromatic solvent like xylene. The naphthyridine core can be prepared through various methods, including condensation reactions involving appropriate precursors.

Biological Activity

While specific biological activities of 4-((4-chloro-2,5-dimethoxyphenyl)amino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide are not detailed in the available literature, compounds with similar structures have shown potential in various therapeutic areas. Naphthyridine derivatives are known for their antimicrobial and anticancer properties, suggesting potential applications in these fields.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, biological activity screening, and structure-activity relationship (SAR) analysis. Understanding its pharmacokinetic properties and potential therapeutic applications would be crucial for further development.